Cas no 1396885-66-7 (ethyl 3-{5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}propanoate)

• Product Name: ethyl 3-{5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}propanoate
• CAS No: 1396885-66-7
• Molecular Formula: C₁₃H₁₅N₃O₄S
• Molecular Weight: 309.340901613235
• CID: 6060205
• PubChem ID: 71781000

ethyl 3-{5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}propanoate Properties

Names and Identifiers

• ethyl 3-{5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}propanoate
• MRUDCSXFPZPPHH-UHFFFAOYSA-N
• AKOS024518241
• ethyl 3-{[5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl]carbamoyl}propanoate
• ethyl 4-((5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl)amino)-4-oxobutanoate
• F5773-4282
• VU0520199-1
• ethyl 4-[[5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl]amino]-4-oxobutanoate
• 1396885-66-7

• InChIKey： MRUDCSXFPZPPHH-UHFFFAOYSA-N
• Inchi： 1S/C13H15N3O4S/c1-3-19-11(18)5-4-10(17)14-13-16-15-12(20-13)9-6-8(2)7-21-9/h6-7H,3-5H2,1-2H3,(H,14,16,17)
• SMILES： C(OCC)(=O)CCC(NC1=NN=C(C2SC=C(C)C=2)O1)=O

Computed Properties

• Exact Mass: 309.07832714g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 309.07832714g/mol
• Heavy Atom Count: 21
• Complexity: 382
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides